Cas no 80930-59-2 (5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)-)

5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)- structure
80930-59-2 structure
Product name:5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)-
CAS No:80930-59-2
MF:C26H29NO10
MW:515.50916
CID:724807
PubChem ID:157446

5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)- Chemical and Physical Properties

Names and Identifiers

    • 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)-
    • 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-met
    • feudomycin D
    • 9-methyl-10-hydroxydaunomycin
    • (7S,9R,10R)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,10,11-tetrahydroxy-4-methoxy-9-methyl-8,10-dihydro-7H-tetracene-5,12-dione
    • 80930-59-2
    • 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-1-methoxy-8-methyl-6,7,8,11-tetrahydroxy-, (7R-(7-alpha,8-beta,10-beta))-
    • DTXSID90230798
    • Inchi： InChI=1S/C26H29NO10/c1-9-20(28)11(27)7-14(36-9)37-13-8-26(2,34)25(33)19-16(13)23(31)18-17(24(19)32)21(29)10-5-4-6-12(35-3)15(10)22(18)30/h4-6,9,11,13-14,20,25,28,31-34H,7-8,27H2,1-3H3/t9-,11-,13-,14-,20+,25+,26+/m0/s1
    • InChI Key： YZDAWVXNKLPNLY-YAOXHJNESA-N
    • SMILES： CC1C(C(CC(O1)OC2CC(C(C3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)O)(C)O)N)O

Computed Properties

  • Exact Mass: 515.17914612g/mol
  • Monoisotopic Mass: 515.17914612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 3
  • Complexity: 903
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 189Ų
  • Tautomer Count: 12
  • Surface Charge: 0
  • XLogP3: nothing

5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)- Related Literature

Related Categories

80930-59-2 (5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,7,8,11-tetrahydroxy-1-methoxy-8-methyl-,(7R,8R,10S)-) Related Products

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.